Cas no 1904047-22-8 (3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one)

• Product Name: 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one
• CAS No: 1904047-22-8
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6252601
• PubChem ID: 92066463
• Update Time: 2025-10-15

3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one
• 1904047-22-8
• AKOS025331790
• 3,3,3-trifluoro-1-(3-pyridin-3-yloxyazetidin-1-yl)propan-1-one
• F6360-9476
• 3,3,3-trifluoro-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-1-one
• 3,3,3-trifluoro-1-[3-(pyridin-3-yloxy)azetidin-1-yl]propan-1-one

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)4-10(17)16-6-9(7-16)18-8-2-1-3-15-5-8/h1-3,5,9H,4,6-7H2
• InChI Key： QIDPYMGOCYXRIT-UHFFFAOYSA-N
• SMILES： FC(CC(N1CC(C1)OC1C=NC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one

Introduction to 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one (CAS No. 1904047-22-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one (CAS No. 1904047-22-8) represents a fascinating intersection of fluorinated heterocycles and bioactive scaffolds, showcasing significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features—comprising a trifluoromethyl group, an azetidine ring, and a pyridine moiety linked through an oxygen atom—endow it with distinct physicochemical properties that make it a compelling candidate for drug discovery and mechanistic studies.

Recent advancements in the field of fluorinated compounds have underscored their pivotal role in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and electronic properties of bioactive molecules. The presence of the trifluoromethyl group in this compound not only enhances lipophilicity but also imparts metabolic resilience, a critical factor in the design of long-acting pharmaceuticals. This feature has garnered considerable attention from researchers exploring novel therapeutic strategies.

The azetidine ring in 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one serves as a versatile pharmacophore, capable of engaging with biological targets through hydrogen bonding and hydrophobic interactions. Its cyclic structure provides rigidity that can be exploited to optimize binding kinetics with proteins or enzymes. Moreover, the pyridine substituent introduces further opportunities for molecular recognition by forming coordination bonds with metal ions or participating in π-stacking interactions with aromatic residues in biological macromolecules.

One of the most intriguing aspects of this compound is its potential as a precursor for the synthesis of more complex bioactive entities. The reactive site at the ketone group (propanone moiety) allows for further functionalization via nucleophilic addition or condensation reactions, enabling chemists to tailor its properties for specific applications. Such modularity is highly valued in drug discovery pipelines where lead optimization often requires iterative modifications.

In the context of current research trends, this compound aligns well with the growing interest in kinase inhibitors and other enzyme-targeting agents. The combination of a fluorinated heterocycle with an oxygenated side chain can mimic natural substrates or transition states, facilitating tight binding to enzymatic active sites. Preliminary computational studies suggest that derivatives of this scaffold may exhibit inhibitory activity against certain kinases implicated in cancer progression or inflammatory diseases.

Furthermore, the pyridine-pyridine oxide system within this molecule hints at its potential utility as a photosensitizer or photocatalyst in chemical biology experiments. Fluorinated pyridines have been explored for their ability to enhance light absorption properties while maintaining stability under various conditions—a desirable trait for applications involving photodynamic therapy or photocatalytic reactions.

The synthesis of 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one presents an interesting challenge due to the need for precise regioselective functionalization at multiple positions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling) have been employed to construct the pyridine-oxygen linkage efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step syntheses.

Evaluation of this compound’s biological activity has revealed promising results in vitro. Initial assays indicate that certain derivatives exhibit moderate inhibition toward specific enzymatic targets without significant off-target effects. These findings warrant further investigation into structure/activity relationships (SAR) to refine its pharmacological profile and enhance therapeutic potential.

The role of computational modeling has become increasingly prominent in optimizing drug-like properties early in the discovery process. Molecular docking simulations have been performed using X-ray crystal structures of relevant protein targets to predict binding modes and affinities for this scaffold. Such simulations not only accelerate hit identification but also provide insights into rational design modifications aimed at improving potency and selectivity.

From an environmental perspective, the incorporation of fluorine atoms into organic molecules raises important considerations regarding biodegradability and persistence. However, 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ylpropan-1-one, like many fluorinated compounds designed for pharmaceutical use, is synthesized with careful attention to minimizing hazardous waste streams through green chemistry principles such as catalytic efficiency and solvent recovery systems.

The future directions for research involving this compound include exploring its role as an intermediate in peptidomimetic synthesis—a rapidly evolving area where non-peptide analogs are designed to mimic peptide bioactivities while offering improved pharmacokinetic profiles. Additionally, advances in biocatalysis may enable more sustainable production routes by leveraging enzymatic transformations over traditional chemical methods.

In conclusion, 3,3,3-trifluoro-1-3-(pyridin-3-yloxy)azetidin-1-ypropanone (CAS No. 1904047–22–8) exemplifies how strategic molecular design can yield compounds with multifaceted applications across chemical biology and medicinal chemistry domains. Its unique structural attributes combined with emerging synthetic methodologies position it as a valuable tool for both academic research and industrial development efforts aimed at addressing unmet medical needs through innovative small-molecule interventions.